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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of D-Altritol, a sugar alcohol used in various

research and development applications. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Key Chemical and Physical Properties of D-Altritol
A thorough understanding of a chemical's properties is the first step in safe handling and

disposal. The following table summarizes the key quantitative data for D-Altritol.

Property Value

Molecular Formula C₆H₁₄O₆[1][2]

Molecular Weight 182.17 g/mol [1][2]

Appearance White to off-white crystalline powder[1][2]

Melting Point 66-67 °C or 88°C

Solubility Soluble in water

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)
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Experimental Protocols for Disposal
The proper disposal route for D-Altritol depends on the quantity of waste, its concentration,

and the presence of any contaminants. The following step-by-step procedures provide a clear

path for safe disposal.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling D-Altritol waste, it is crucial to conduct a thorough hazard assessment. As D-
Altritol can cause skin and eye irritation and is harmful if swallowed, appropriate PPE must be

worn at all times. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Step 2: Uncontaminated D-Altritol Waste (Small
Quantities)
For small quantities of uncontaminated, solid D-Altritol or dilute aqueous solutions, the

following procedure may be applicable, subject to approval from your institution's

Environmental Health and Safety (EHS) office.

Consult EHS: Always consult your institution's EHS guidelines before any drain disposal.

Regulations vary, and some institutions may prohibit the drain disposal of any chemical

waste.

Dilution: If approved, for dilute aqueous solutions, ensure the concentration is low. For solid

D-Altritol, dissolve it in a large volume of water (at least 100 times its volume).

Drain Disposal: Slowly pour the dilute solution down the drain with a continuous flow of cold

water. Flush the drain with ample water for several minutes to ensure the chemical is fully

cleared from the plumbing.
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Step 3: Contaminated or Large Quantities of D-Altritol
Waste
For larger quantities of D-Altritol, or any amount that is contaminated with other hazardous

materials, the following chemical waste disposal procedure must be followed:

Containment: Place the D-Altritol waste in a clearly labeled, sealed, and chemically

compatible container. The original container can be used if it is in good condition.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name ("D-Altritol"), the quantity, and the date. If the waste is a mixture, all components must

be listed.

Storage: Store the sealed container in a designated satellite accumulation area for chemical

waste, away from incompatible materials.

Disposal Request: Arrange for pickup and disposal by your institution's licensed hazardous

waste management service.

D-Altritol Disposal Decision Workflow
The following diagram illustrates the logical steps to determine the appropriate disposal route

for D-Altritol waste.
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Start: D-Altritol Waste

Is the waste contaminated with
hazardous materials?

Is it a small quantity
(consult EHS for definition)?

No

Treat as Chemical Waste:
1. Package in a sealed, labeled container

2. Store in designated waste area
3. Arrange for professional disposal

Yes
Consult Institutional

EHS Guidelines for Drain Disposal

Yes

No

Is drain disposal
approved by EHS?

Follow Drain Disposal Protocol:
- Dilute with copious amounts of water

- Flush drain thoroughly

Yes No

End of Process

Click to download full resolution via product page

Caption: D-Altritol Disposal Decision Workflow.
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By following these established procedures and consulting with your institution's safety office,

you can ensure the safe and responsible disposal of D-Altritol, contributing to a secure and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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